Cas no 1326812-22-9 ({[(4-Bromo-2-fluorophenyl)methyl]sulfanyl}methanimidamide hydrobromide)

• Product Name: {[(4-Bromo-2-fluorophenyl)methyl]sulfanyl}methanimidamide hydrobromide
• CAS No: 1326812-22-9
• MF: C₈H₉Br₂FN₂S
• MW: 344.041862249374
• MDL: MFCD19706624
• CID: 4694710
• Update Time: 2025-05-25

{[(4-Bromo-2-fluorophenyl)methyl]sulfanyl}methanimidamide hydrobromide Chemical and Physical Properties

Names and Identifiers

• {[(4-Bromo-2-fluorophenyl)methyl]sulfanyl}methanimidamide hydrobromide

• MDL： MFCD19706624
• Inchi： 1S/C8H8BrFN2S.BrH/c9-6-2-1-5(7(10)3-6)4-13-8(11)12;/h1-3H,4H2,(H3,11,12);1H
• InChI Key： UQLOYZWUJURGOF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)CSC(=N)N.Br

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Topological Polar Surface Area: 75.2

Additional information on {[(4-Bromo-2-fluorophenyl)methyl]sulfanyl}methanimidamide hydrobromide

Introduction to [(4-Bromo-2-fluorophenyl)methyl]sulfanyl}methanimidamide hydrobromide (CAS No. 1326812-22-9)

The compound [(4-Bromo-2-fluorophenyl)methyl]sulfanyl}methanimidamide hydrobromide, identified by its CAS number 1326812-22-9, is a sophisticated molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit unique chemical and biological properties, making it a subject of intense interest among researchers. The structural features of this molecule, particularly the presence of a 4-bromo-2-fluorophenyl moiety and a methanimidamide group, contribute to its distinctive reactivity and functionality.

In recent years, there has been growing interest in the development of novel compounds that can serve as intermediates or lead molecules in the synthesis of pharmaceutical agents. The [(4-Bromo-2-fluorophenyl)methyl]sulfanyl}methanimidamide hydrobromide has emerged as a promising candidate due to its ability to undergo various chemical transformations that are useful in drug discovery processes. The bromine and fluorine substituents on the aromatic ring enhance its reactivity, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other synthetic methodologies.

The methanimidamide moiety is particularly noteworthy for its role in biological activity. This group has been shown to interact with biological targets in ways that can modulate cellular processes. The hydrobromide salt form of this compound ensures better solubility and stability, which are critical factors for its use in both laboratory settings and potential clinical applications. The enhanced solubility makes it easier to handle and purify, while the stability ensures that the compound remains viable for extended periods under various storage conditions.

Recent studies have highlighted the potential of this compound in the development of new therapeutic agents. Researchers have been exploring its efficacy in various disease models, including cancer, inflammation, and neurological disorders. The 4-bromo-2-fluorophenyl moiety is known to enhance binding affinity to certain biological receptors, making it an attractive scaffold for drug design. Additionally, the sulfur atom in the methanimidamide group can participate in hydrogen bonding interactions, which are crucial for the development of high-affinity ligands.

The synthesis of [(4-Bromo-2-fluorophenyl)methyl]sulfanyl}methanimidamide hydrobromide involves multiple steps that require precise control over reaction conditions. The introduction of the bromine and fluorine atoms onto the aromatic ring is typically achieved through halogenation reactions, which must be carefully optimized to avoid unwanted side products. The subsequent formation of the methanimidamide group involves condensation reactions with appropriate reagents. The final step involves converting the free base form into its hydrobromide salt, which is essential for improving solubility and stability.

In terms of biological activity, preliminary studies have shown that this compound exhibits promising properties in vitro. It has been observed to interact with various enzymes and receptors, suggesting potential therapeutic applications. For instance, its ability to modulate enzyme activity could make it useful in treating metabolic disorders or inflammatory conditions. Furthermore, its interaction with specific receptors may provide insights into new mechanisms for treating neurological disorders such as Alzheimer's disease or Parkinson's disease.

The< strong>methanimidamide group is particularly interesting because it can serve as a pharmacophore in drug design. This moiety has been found to be effective in enhancing binding affinity and selectivity towards target proteins. Researchers have been using computational methods to predict how this compound might interact with different biological targets, which has helped in designing more effective derivatives. These computational studies have also provided insights into the structural requirements for optimal biological activity.

The< strong>4-bromo-2-fluorophenyl moiety adds another layer of complexity to this compound's potential applications. The bromine atom can be used as a handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse substituents onto the aromatic ring, which can fine-tune the biological activity of the molecule. Similarly, the fluorine atom can influence electronic properties and metabolic stability, making it an important consideration in drug design.

The< strong>[hydrobromide salt form]of this compound is particularly advantageous for pharmaceutical applications due to its improved solubility and stability. Solubility is a critical factor for drug bioavailability, while stability ensures that the compound remains effective during storage and transportation. These properties make it an attractive candidate for further development into a pharmaceutical agent.

In conclusion, [(4-Bromo-2-fluorophenyl)methyl]sulfanyl}methanimidamide hydrobromide (CAS No. 1326812-22-9) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it suitable for various synthetic transformations and biological applications. Recent studies have highlighted its promise as a lead molecule for developing new therapeutic agents targeting various diseases. As research continues to uncover more about its properties and potential applications, this compound is poised to play an important role in future drug discovery efforts.